Directly drawing high-performance capacitive sensors on copying tissues†
Nanoscale Pub Date: 2018-08-22 DOI: 10.1039/C8NR05731A
Abstract
We report here a facile, green and cost-effective fabrication of high-performance capacitive pressure sensors by drawing loop-and disc-shaped graphite electrode arrays on copying tissues. Graphene oxide enhanced foam-like paper is prepared as an efficient dielectric layer. The paper-based capacitive pressure sensor enables sensitive detection of finger touch, motion and proximity.
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